Cas no 2229509-62-8 (1-(5-bromo-2-fluorophenyl)-3-oxocyclobutane-1-carbonitrile)

• Product Name: 1-(5-bromo-2-fluorophenyl)-3-oxocyclobutane-1-carbonitrile
• CAS No: 2229509-62-8
• MF: C₁₁H₇BrFNO
• MW: 268.081785440445
• CID: 5970302
• PubChem ID: 165798853
• Update Time: 2025-06-13

1-(5-bromo-2-fluorophenyl)-3-oxocyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-2-fluorophenyl)-3-oxocyclobutane-1-carbonitrile
• 2229509-62-8
• EN300-1909494

• Inchi： 1S/C11H7BrFNO/c12-7-1-2-10(13)9(3-7)11(6-14)4-8(15)5-11/h1-3H,4-5H2
• InChI Key： YGZXBZNLQSUSHL-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)C1(C#N)CC(C1)=O)F

Computed Properties

• Exact Mass: 266.96950g/mol
• Monoisotopic Mass: 266.96950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 40.9Ų

Additional information on 1-(5-bromo-2-fluorophenyl)-3-oxocyclobutane-1-carbonitrile

Introduction to 1-(5-bromo-2-fluorophenyl)-3-oxocyclobutane-1-carbonitrile (CAS No. 2229509-62-8)

1-(5-bromo-2-fluorophenyl)-3-oxocyclobutane-1-carbonitrile, identified by its CAS number 2229509-62-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic molecules characterized by a cyclobutane core functionalized with a nitrile group and an aromatic ring substituted with bromine and fluorine atoms. The unique structural features of this molecule make it a promising candidate for further exploration in drug discovery, particularly in the development of novel therapeutic agents targeting various biological pathways.

The structural composition of 1-(5-bromo-2-fluorophenyl)-3-oxocyclobutane-1-carbonitrile incorporates several key elements that contribute to its potential pharmacological activity. The cyclobutane ring, a six-membered saturated heterocycle, introduces rigidity to the molecular framework, which can enhance binding affinity to biological targets. The presence of a nitrile group (–CN) at the carbon-1 position of the cyclobutane ring adds polarity and reactivity, enabling interactions with polar or charged residues in proteins. Additionally, the aromatic ring at the 5-position is substituted with bromine (Br) and fluorine (F), two halogen atoms that are frequently employed in medicinal chemistry to modulate metabolic stability, lipophilicity, and binding interactions.

Recent advancements in computational chemistry and molecular modeling have highlighted the significance of halogenated aromatic rings in drug design. The electron-withdrawing nature of bromine and fluorine can influence the electronic properties of the aromatic system, thereby affecting the compound's ability to interact with biological targets. For instance, fluorine substitution has been shown to improve metabolic stability by preventing rapid degradation by cytochrome P450 enzymes, while bromine can enhance binding affinity through halogen bonding interactions. These structural features make 1-(5-bromo-2-fluorophenyl)-3-oxocyclobutane-1-carbonitrile a valuable scaffold for designing small-molecule inhibitors or agonists.

In the context of current pharmaceutical research, this compound has been investigated for its potential role in modulating enzyme activity and receptor binding. Preliminary studies suggest that derivatives of 1-(5-bromo-2-fluorophenyl)-3-oxocyclobutane-1-carbonitrile may exhibit inhibitory effects on enzymes involved in inflammatory pathways or cancer signaling. The cyclobutane core provides a stable platform for derivatization, allowing chemists to introduce additional functional groups tailored to specific biological targets. For example, modifications at the nitrile or aromatic positions could enhance selectivity or improve pharmacokinetic properties.

The synthesis of 1-(5-bromo-2-fluorophenyl)-3-oxocyclobutane-1-carbonitrile involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key synthetic strategies include cycloaddition reactions, nucleophilic substitution, and functional group transformations. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to construct the desired carbon–carbon bonds efficiently. The use of palladium or copper catalysts can facilitate the formation of complex heterocyclic structures under mild conditions, reducing unwanted side reactions.

The pharmacological evaluation of 1-(5-bromo-2-fluorophenyl)-3-oxocyclobutane-1-carbonitrile has been conducted using both in vitro and in vivo models. In cell-based assays, this compound has demonstrated potential as an inhibitor of kinases or other enzymes relevant to therapeutic intervention. Its ability to disrupt protein-protein interactions or modulate enzyme conformation could lead to novel treatments for diseases such as cancer or inflammatory disorders. Animal models have provided further insights into its bioavailability and toxicity profiles, guiding further optimization efforts.

One notable aspect of this compound is its structural similarity to known bioactive molecules used in clinical settings. By leveraging existing knowledge about drug-like properties from related scaffolds, researchers can accelerate the development process for 1-(5-bromo-2-fluorophenyl)-3-oxocyclobutane-1-carbonitrile derivatives. Computational methods such as molecular dynamics simulations and virtual screening have been utilized to predict binding affinities and identify optimal analogs for further testing.

The future direction of research on 1-(5-bromo-2-fluorophenyl)-3-oxocyclobutane-1-carbonitrile includes exploring its potential as a lead compound for drug development programs. Collaborative efforts between synthetic chemists and biologists are essential to translate laboratory findings into clinical applications. By integrating high-throughput screening technologies with structure-based drug design approaches, scientists can rapidly identify promising derivatives with enhanced efficacy and reduced toxicity.

Overall, 1-(5-bromo-2-fluorophenyl)-3-oxocyclobutane-1-carbonitrile (CAS No. 2229509-62-8) represents an intriguing molecule with significant therapeutic potential. Its unique structural features, combined with recent advances in synthetic and computational chemistry, position it as a valuable asset in the quest for novel pharmaceuticals. Continued investigation into its biological activities and pharmacokinetic properties will be crucial in determining its role in future drug development efforts.